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Compound of Interest

Compound Name: AC915

Cat. No.: B1665393

Verifying Accelerometer Linearity: A
Comparative Guide for Researchers

For researchers, scientists, and professionals in drug development, the accuracy of motion and
vibration data is paramount. Accelerometers are critical tools in a wide range of applications,
from monitoring sensitive laboratory equipment to analyzing the biomechanics of drug delivery
devices. A key performance metric for these sensors is linearity across their dynamic range,
which ensures that the output signal is directly proportional to the input acceleration, regardless
of the magnitude. This guide provides a comparative overview of the AC915 accelerometer and
two alternatives, detailing their specifications and outlining a comprehensive protocol for
experimental linearity verification.

Performance Comparison

The selection of an appropriate accelerometer requires careful consideration of its performance
specifications. The following table summarizes the key metrics for the AC915 and two
comparable high-precision industrial accelerometers.
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PCB Piezotronics

Specification AC915 Kistler 8704B50
352C33

Dynamic Range +50 g, peak +50 g, peak[1] +50 g

Sensitivity 100 mV/g 100 mV/g[1] 100 mV/g

Non-Linearity Not Specified <1%][1] +1% FSO[2]

Frequency Response e .
0.5 - 15,000 Hz 0.35 - 15,000 Hz[1] Not specified in detail

(+3dB)

Sensing Element PZT Ceramic Ceramic[1] Quartz

Experimental Protocol: Verifying Accelerometer
Linearity

To independently verify the linearity of an accelerometer across its dynamic range, a precise
and controlled experimental setup is required. The following protocol outlines the necessary
steps and equipment.

Objective: To determine the linearity of the accelerometer's output voltage as a function of input
acceleration.

Materials:
o Accelerometer under test (e.g., AC915)
 Vibration shaker or exciter capable of producing a range of controlled accelerations

o Reference accelerometer with a known, high degree of linearity, calibrated to a recognized
standard

» Signal generator to drive the vibration shaker
o Data acquisition system (DAQ) with at least two input channels

o Power supply for the accelerometers (if required)
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e Mounting equipment (e.g., studs, adhesive)
e Analysis software

Procedure:

e Setup and Calibration:

o Securely mount both the reference accelerometer and the accelerometer under test to the
vibration shaker. Ensure they are mounted back-to-back or as close as possible to
experience the same motion.

o Connect the accelerometers to the data acquisition system.

o Properly configure the DAQ software to record the output from both sensors
simultaneously.

o Perform a calibration check at a reference frequency and amplitude (e.g., 1g at 100 Hz) to
ensure the system is functioning correctly.

o Data Collection:

o Set the signal generator to produce a sinusoidal waveform at a fixed frequency (e.g., 100
Hz).

o incrementally increase the amplitude of the vibration from the shaker, starting from a low
acceleration level and progressing towards the maximum of the accelerometer's dynamic

range.

o At each discrete acceleration level, record the output voltage from both the reference
accelerometer and the accelerometer under test. It is crucial to allow the system to
stabilize at each amplitude before recording data.

o Data Analysis:

o For each data point, determine the input acceleration from the output of the reference
accelerometer.
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o Plot the output voltage of the accelerometer under test as a function of the input
acceleration.

o Perform a linear regression on the plotted data to obtain the best-fit straight line.

o Calculate the non-linearity as the maximum deviation of any data point from the best-fit
line, typically expressed as a percentage of the full-scale output.

The following diagram illustrates the workflow for this experimental procedure.

Click to download full resolution via product page

Experimental workflow for accelerometer linearity verification.

By following this detailed protocol and considering the comparative data presented,
researchers can make an informed decision on the most suitable accelerometer for their
specific application and independently verify its performance to ensure the integrity of their
experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Verifying the linearity of the AC915 accelerometer
across its dynamic range.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665393#verifying-the-linearity-of-the-ac915-
accelerometer-across-its-dynamic-range]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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